Potassium dihydrogen phosphate Potassium dihydrogen phosphate Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
Brand Name: Vulcanchem
CAS No.: 7778-77-0
VCID: VC0151339
InChI: InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
SMILES: OP(=O)(O)[O-].[K+]
Molecular Formula: KH2PO4
H2KO4P
Molecular Weight: 136.086 g/mol

Potassium dihydrogen phosphate

CAS No.: 7778-77-0

Reference Standards

VCID: VC0151339

Molecular Formula: KH2PO4
H2KO4P

Molecular Weight: 136.086 g/mol

Potassium dihydrogen phosphate - 7778-77-0

CAS No. 7778-77-0
Product Name Potassium dihydrogen phosphate
Molecular Formula KH2PO4
H2KO4P
Molecular Weight 136.086 g/mol
IUPAC Name potassium;dihydrogen phosphate
Standard InChI InChI=1S/K.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
Standard InChIKey GNSKLFRGEWLPPA-UHFFFAOYSA-M
SMILES OP(=O)(O)[O-].[K+]
Canonical SMILES [H+].[H+].[O-]P(=O)([O-])[O-].[K+]
Colorform Colorless crystals or white granular powder
White tetragonal crystals
Density 2.34 g/cu cm
2.34 g/cm³
Melting Point Mp 272 °
253 °C
Physical Description DryPowder; Liquid; OtherSolid; PelletsLargeCrystals
Odourless, colourless crystals or white granular or crystalline powder
COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER.
Description Potassium dihydrogen phosphate is a potassium salt in which dihydrogen phosphate(1-) is the counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic phosphate.
Monopotassium phosphate, MKP, (also potassium dihydrogenphosphate, KDP, or monobasic potassium phosphate), KH2PO4, is a soluble salt of potassium and the dihydrogen phosphate ion. It is a source of phosphorus and potassium as well as a buffering agent. It can be used in fertilizer mixtures to reduce escape of ammonia by keeping pH low.
Related CAS 16068-46-5 (Parent)
Solubility Freely soluble in water. Insoluble in ethanol
Soluble in about 4.5 parts water; insoluble in alcohol
Solubility: 25 g/100 cc water at 25 °C. Slightly soluble in ethanol
Solubility in water, g/100ml: 22
Synonyms dipotassium hydrogen phosphate
K2HPO4
KD2PO4
potassium acid phosphate
potassium dideuterium phosphate
potassium dihydrogen phosphate
potassium monohydrogen phosphate
potassium phosphate
potassium phosphate (K-H2PO4)
potassium phosphate (K-H3PO4(1:2))
potassium phosphate (K2-HPO4)
potassium phosphate (K3-PO4)
potassium phosphate, dibasic
potassium phosphate, monobasic
potassium phosphate, unspecified form
PubChem Compound 516951
Last Modified Nov 11 2021
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